Cas no 946384-28-7 (N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide)

N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide is a synthetic organic compound featuring a quinoxaline and piperidine core, functionalized with a carboxamide linkage to a 2,4-dimethylphenyl group. This structure suggests potential utility in medicinal chemistry, particularly as a bioactive scaffold for targeting specific receptors or enzymes. The quinoxaline moiety may confer electron-deficient aromatic properties, while the piperidine-carboxamide segment enhances solubility and binding affinity. The 2,4-dimethylphenyl substitution could influence steric and electronic interactions, optimizing selectivity. This compound is of interest for research applications, including kinase inhibition or CNS-targeted drug development, due to its balanced lipophilicity and modular pharmacophore. Further studies are required to fully elucidate its pharmacological profile.
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide structure
946384-28-7 structure
Product Name:N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
CAS No:946384-28-7
MF:C22H24N4O
MW:360.452164649963
CID:5443817
Update Time:2025-05-19

N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethylphenyl)-1-quinoxalin-2-ylpiperidine-4-carboxamide
    • N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
    • Inchi: 1S/C22H24N4O/c1-15-7-8-18(16(2)13-15)25-22(27)17-9-11-26(12-10-17)21-14-23-19-5-3-4-6-20(19)24-21/h3-8,13-14,17H,9-12H2,1-2H3,(H,25,27)
    • InChI Key: QYYJBYZAFSYIOY-UHFFFAOYSA-N
    • SMILES: N1(C2=CN=C3C(=N2)C=CC=C3)CCC(C(NC2=CC=C(C)C=C2C)=O)CC1

N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3222-1633-2μmol
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
946384-28-7 90%+
2μl
$57.0 2023-04-27
Life Chemicals
F3222-1633-5μmol
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
946384-28-7 90%+
5μl
$63.0 2023-04-27
Life Chemicals
F3222-1633-10μmol
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
946384-28-7 90%+
10μl
$69.0 2023-04-27
Life Chemicals
F3222-1633-20μmol
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
946384-28-7 90%+
20μl
$79.0 2023-04-27
Life Chemicals
F3222-1633-1mg
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
946384-28-7 90%+
1mg
$54.0 2023-04-27
Life Chemicals
F3222-1633-2mg
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
946384-28-7 90%+
2mg
$59.0 2023-04-27
Life Chemicals
F3222-1633-3mg
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
946384-28-7 90%+
3mg
$63.0 2023-04-27
Life Chemicals
F3222-1633-4mg
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
946384-28-7 90%+
4mg
$66.0 2023-04-27
Life Chemicals
F3222-1633-5mg
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
946384-28-7 90%+
5mg
$69.0 2023-04-27
Life Chemicals
F3222-1633-10mg
N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide
946384-28-7 90%+
10mg
$79.0 2023-04-27

Additional information on N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide

Recent Advances in the Study of N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide (CAS: 946384-28-7)

The compound N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide (CAS: 946384-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoxaline and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide exhibits selective inhibition against certain kinase isoforms, suggesting its utility as a lead compound for further optimization. The specificity and potency of this inhibitor are currently under rigorous evaluation in both cellular and animal models.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic properties. Studies have indicated that N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide possesses favorable absorption and distribution profiles, although its metabolic stability and clearance rates require further investigation. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to characterize its metabolic pathways and identify potential metabolites. These findings are crucial for understanding the compound's bioavailability and potential toxicity.

Another notable aspect of this research is the exploration of the compound's therapeutic potential in neurological disorders. Given the structural similarity of N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide to known neuroactive agents, researchers have hypothesized its possible efficacy in modulating neurotransmitter systems. Early-stage studies have reported its interaction with specific receptors in the central nervous system, though the exact mechanisms remain to be elucidated. These findings open new avenues for the development of treatments for conditions such as Parkinson's disease and epilepsy.

Despite these promising developments, challenges remain in the clinical translation of N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed to ensure its viability as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into preclinical trials.

In conclusion, N-(2,4-dimethylphenyl)-1-(quinoxalin-2-yl)piperidine-4-carboxamide represents a compelling candidate for further investigation in the field of chemical biology and drug discovery. Its multifaceted pharmacological profile and potential applications across various disease areas underscore the importance of continued research. Future studies should focus on optimizing its chemical structure, elucidating its mechanisms of action, and evaluating its efficacy in more complex biological systems. The insights gained from these efforts will be instrumental in shaping the next generation of therapeutic agents.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd